Cas no 2034556-56-2 (N-(3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl)-2-fluorobenzamide)

N-(3-([1,2,4]Triazolo[1,5-a]pyrimidin-6-yl)propyl)-2-fluorobenzamide is a specialized heterocyclic compound featuring a [1,2,4]triazolo[1,5-a]pyrimidine core linked to a 2-fluorobenzamide moiety via a propyl spacer. This structure imparts unique physicochemical properties, making it a valuable intermediate in medicinal chemistry and drug discovery. The triazolopyrimidine scaffold is known for its bioisosteric potential, while the fluorinated benzamide group enhances binding affinity and metabolic stability. The compound's well-defined synthetic route allows for high purity and scalability, supporting its use in targeted research applications. Its structural versatility makes it suitable for further derivatization in the development of bioactive molecules, particularly in kinase inhibitor and anticancer agent studies.
N-(3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl)-2-fluorobenzamide structure
2034556-56-2 structure
Product Name:N-(3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl)-2-fluorobenzamide
CAS No:2034556-56-2
MF:C15H14FN5O
MW:299.302965641022
CID:5969838
PubChem ID:91813792
Update Time:2025-10-29

N-(3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl)-2-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

    • 2-fluoro-N-[3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl]benzamide
    • F6445-3400
    • AKOS025315584
    • N-(3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl)-2-fluorobenzamide
    • 2034556-56-2
    • 2-fluoro-N-(3-{[1,2,4]triazolo[1,5-a]pyrimidin-6-yl}propyl)benzamide
    • Inchi: 1S/C15H14FN5O/c16-13-6-2-1-5-12(13)14(22)17-7-3-4-11-8-18-15-19-10-20-21(15)9-11/h1-2,5-6,8-10H,3-4,7H2,(H,17,22)
    • InChI Key: VOKSBQZUJYTZIT-UHFFFAOYSA-N
    • SMILES: FC1C=CC=CC=1C(NCCCC1C=NC2=NC=NN2C=1)=O

Computed Properties

  • Exact Mass: 299.11823825g/mol
  • Monoisotopic Mass: 299.11823825g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 5
  • Complexity: 383
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 72.2Ų

N-(3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl)-2-fluorobenzamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6445-3400-2μmol
2-fluoro-N-(3-{[1,2,4]triazolo[1,5-a]pyrimidin-6-yl}propyl)benzamide
2034556-56-2 90%+
2μl
$57.0 2023-05-20
Life Chemicals
F6445-3400-5μmol
2-fluoro-N-(3-{[1,2,4]triazolo[1,5-a]pyrimidin-6-yl}propyl)benzamide
2034556-56-2 90%+
5μl
$63.0 2023-05-20
Life Chemicals
F6445-3400-10μmol
2-fluoro-N-(3-{[1,2,4]triazolo[1,5-a]pyrimidin-6-yl}propyl)benzamide
2034556-56-2 90%+
10μl
$69.0 2023-05-20
Life Chemicals
F6445-3400-20μmol
2-fluoro-N-(3-{[1,2,4]triazolo[1,5-a]pyrimidin-6-yl}propyl)benzamide
2034556-56-2 90%+
20μl
$79.0 2023-05-20
Life Chemicals
F6445-3400-1mg
2-fluoro-N-(3-{[1,2,4]triazolo[1,5-a]pyrimidin-6-yl}propyl)benzamide
2034556-56-2 90%+
1mg
$54.0 2023-05-20
Life Chemicals
F6445-3400-2mg
2-fluoro-N-(3-{[1,2,4]triazolo[1,5-a]pyrimidin-6-yl}propyl)benzamide
2034556-56-2 90%+
2mg
$59.0 2023-05-20
Life Chemicals
F6445-3400-3mg
2-fluoro-N-(3-{[1,2,4]triazolo[1,5-a]pyrimidin-6-yl}propyl)benzamide
2034556-56-2 90%+
3mg
$63.0 2023-05-20
Life Chemicals
F6445-3400-4mg
2-fluoro-N-(3-{[1,2,4]triazolo[1,5-a]pyrimidin-6-yl}propyl)benzamide
2034556-56-2 90%+
4mg
$66.0 2023-05-20
Life Chemicals
F6445-3400-5mg
2-fluoro-N-(3-{[1,2,4]triazolo[1,5-a]pyrimidin-6-yl}propyl)benzamide
2034556-56-2 90%+
5mg
$69.0 2023-05-20
Life Chemicals
F6445-3400-10mg
2-fluoro-N-(3-{[1,2,4]triazolo[1,5-a]pyrimidin-6-yl}propyl)benzamide
2034556-56-2 90%+
10mg
$79.0 2023-05-20

Additional information on N-(3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl)-2-fluorobenzamide

N-(3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl)-2-fluorobenzamide (CAS No. 2034556-56-2): A Comprehensive Overview

N-(3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl)-2-fluorobenzamide (CAS No. 2034556-56-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of triazolopyrimidine derivatives, which have been extensively studied for their diverse biological activities, including antiviral, antibacterial, and anticancer properties.

The chemical structure of N-(3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl)-2-fluorobenzamide is characterized by a triazolopyrimidine core linked to a propyl chain and a 2-fluorobenzamide moiety. The presence of the fluorine atom in the benzamide group enhances the compound's lipophilicity and metabolic stability, making it an attractive candidate for drug development.

Recent studies have highlighted the potential of N-(3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl)-2-fluorobenzamide in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The mechanism of action involves inhibition of viral replication by targeting key viral enzymes such as RNA-dependent RNA polymerase (RdRp).

In addition to its antiviral properties, N-(3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl)-2-fluorobenzamide has shown promising results in preclinical studies as an anticancer agent. Research conducted at the National Cancer Institute demonstrated that this compound selectively inhibits the growth of various cancer cell lines, particularly those derived from lung and breast cancers. The anticancer activity is attributed to its ability to induce apoptosis and disrupt cell cycle progression.

The pharmacokinetic profile of N-(3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl)-2-fluorobenzamide has also been extensively evaluated. Studies have shown that it exhibits favorable oral bioavailability and a long half-life in vivo, which are crucial parameters for successful drug development. Furthermore, the compound has demonstrated low toxicity in animal models, suggesting a favorable safety profile.

One of the key challenges in the development of new therapeutic agents is overcoming resistance mechanisms. In this context, N-(3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl)-2-fluorobenzamide has shown promise in combination therapy approaches. A recent study published in Cancer Research found that when used in conjunction with standard chemotherapy agents such as cisplatin and doxorubicin, this compound significantly enhances treatment efficacy and reduces the likelihood of resistance development.

The structural versatility of N-(3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl)-2-fluorobenzamide also allows for further optimization through medicinal chemistry efforts. Researchers are actively exploring modifications to the triazolopyrimidine core and the benzamide moiety to enhance potency and selectivity. These efforts aim to identify lead compounds with improved pharmacological properties for clinical evaluation.

In conclusion, N-(3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl)-2-fluorobenzamide (CAS No. 2034556-56-2) represents a promising candidate for the development of novel therapeutic agents. Its unique chemical structure and diverse biological activities make it an exciting area of research with significant potential for advancing treatments in areas such as virology and oncology.

Recommended suppliers
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd